Ethyl 2-(2-((5-(ethoxycarbonyl)-6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)thio)acetamido)-4-methylthiazole-5-carboxylate
Description
Ethyl 2-(2-((5-(ethoxycarbonyl)-6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)thio)acetamido)-4-methylthiazole-5-carboxylate is a useful research compound. Its molecular formula is C17H20N4O6S2 and its molecular weight is 440.49. The purity is usually 95%.
BenchChem offers high-quality Ethyl 2-(2-((5-(ethoxycarbonyl)-6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)thio)acetamido)-4-methylthiazole-5-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 2-(2-((5-(ethoxycarbonyl)-6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)thio)acetamido)-4-methylthiazole-5-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Molecular Structure and Interactions The compound exhibits specific molecular characteristics, such as intramolecular hydrogen bonding, which contributes to its stability and reactivity. For instance, a related compound with a similar structure was found to form centrosymmetric dimers through intermolecular hydrogen bonds, demonstrating the importance of molecular interactions in dictating the behavior of such chemicals in crystalline forms (Dolzhenko et al., 2010).
Synthetic Applications The compound and its derivatives have been used in various synthetic pathways, highlighting their versatility as intermediates for generating complex molecules. For example, reactions involving organolead triacetates with related compounds have been explored for the synthesis of α-aryl- and α-vinyl-N-acetylglycines and their ethyl esters, demonstrating the compound's utility in organic synthesis (Morgan, Pinhey, & Sherry, 1997).
Chemical Transformations Significant research has been directed towards understanding the chemical transformations involving derivatives of Ethyl 2-(2-((5-(ethoxycarbonyl)-6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)thio)acetamido)-4-methylthiazole-5-carboxylate. For instance, studies on the reactions of malonothioamide derivatives with azides reveal the formation of various products depending on the reactants' nature, indicating the compound's role in facilitating diverse chemical reactions (Dianova et al., 2014).
properties
IUPAC Name |
ethyl 2-[[2-[(5-ethoxycarbonyl-6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O6S2/c1-5-26-14(23)11-8(3)18-16(25)21-13(11)28-7-10(22)20-17-19-9(4)12(29-17)15(24)27-6-2/h5-7H2,1-4H3,(H,18,21,25)(H,19,20,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CZXOFJDCLGUFDO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(NC(=O)N=C1SCC(=O)NC2=NC(=C(S2)C(=O)OCC)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O6S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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